Cas no 1468602-46-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1468602-46-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5273468
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• ethyl 3-butyl-3-ethyloxirane-2-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H20O3/c1-4-7-8-11(5-2)9(14-11)10(12)13-6-3/h9H,4-8H2,1-3H3
• InChI Key： USLDFLOUSTUMTB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 203
• XLogP3: 2.7
• Topological Polar Surface Area: 38.8

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 1468602-46-1 and Its Potential Applications

The chemical compound identified by CAS No 1468602-46-1, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant interest in pharmaceutical and material science research. This unique identifier underscores its emerging status, with ongoing studies exploring its molecular properties, synthesis pathways, and potential applications. Researchers are particularly intrigued by its structural versatility, which may lend itself to innovations in drug discovery, agrochemicals, or specialty materials.

In the context of trending topics like sustainable chemistry and green synthesis, CAS No 1468602-46-1 presents opportunities for eco-friendly derivatization. Its unassigned INDEX NAME reflects the novelty of this compound, often prompting queries such as "What are the biological activities of CAS 1468602-46-1?" or "How to synthesize CAS 1468602-46-1?" in academic forums. Preliminary data suggest potential interactions with enzymatic targets, though detailed mechanistic studies remain underway.

The compound’s physicochemical characteristics—such as solubility, stability, and reactivity—are critical to its applicability. Analytical techniques like HPLC-MS and NMR spectroscopy have been employed to characterize its purity and structural integrity. These methods align with industry demands for high-precision chemical analysis, a recurring theme in AI-driven search queries related to advanced material characterization.

From an industrial perspective, CAS No 1468602-46-1 could fill gaps in custom synthesis markets, where tailored molecules are increasingly sought after. Its undefined INDEX NAME status also highlights regulatory considerations, as nomenclature standardization is pivotal for patent filings and safety assessments. Discussions around IP protection for novel compounds frequently intersect with such cases.

Future research directions may focus on scaling production via continuous flow chemistry—a hot topic in process optimization—or exploring its role in bioconjugation for diagnostic tools. As the scientific community awaits formal classification, this compound exemplifies the dynamic nature of chemical innovation, bridging gaps between theoretical discovery and practical utility.